Hepatitis

Description

Hepatitis is an inflammatory condition of the liver, most commonly caused by viral infections (Hepatitis A, B, C, D, and E). Other causes include autoimmune diseases, alcohol abuse, certain medications, and toxins. It can present as acute or chronic, leading to symptoms such as fatigue, jaundice, nausea, and abdominal pain. Untreated chronic hepatitis can progress to cirrhosis, liver failure, or hepatocellular carcinoma. Diagnosis involves blood tests, imaging, and sometimes liver biopsy.